Cas no 2171560-86-2 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methyl-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methyl-1,2-thiazole-4-carboxylic acid
• CAS No: 2171560-86-2
• MF: C₂₃H₂₁N₃O₅S
• MW: 451.49494433403
• CID: 5848991
• PubChem ID: 165810257
• Update Time: 2025-10-30

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methyl-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methyl-1,2-thiazole-4-carboxylic acid
• EN300-1514517
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methyl-1,2-thiazole-4-carboxylic acid
• 2171560-86-2

• Inchi： 1S/C23H21N3O5S/c1-12-19(22(28)29)21(32-26-12)25-20(27)13(2)24-23(30)31-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18H,11H2,1-2H3,(H,24,30)(H,25,27)(H,28,29)
• InChI Key： LGADGMFZZWSYBP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=N1)NC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 451.12019195g/mol
• Monoisotopic Mass: 451.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 146Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methyl-1,2-thiazole-4-carboxylic acid

Compound CAS No 2171560-86-2: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methyl-1,2-thiazole-4-carboxylic Acid

The compound with CAS No 2171560-86-2, known as 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methyl-1,2-thiazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of thiazole derivatives, which are widely studied due to their diverse applications in drug discovery, material science, and biotechnology.

Structural Analysis: The molecular structure of this compound is characterized by a thiazole ring (a five-membered heterocycle containing sulfur and nitrogen atoms), which is substituted at the 4-position with a carboxylic acid group. The 3-position of the thiazole ring is methylated, adding to the molecule's stability and reactivity. The key feature of this compound is the presence of a fluorenylmethoxycarbonyl (Fmoc) group attached via an amino linkage to a propanamide moiety at the 5-position. This Fmoc group is a well-known protecting group in peptide synthesis, indicating that this compound may have applications in peptide chemistry and biological conjugation.

Synthesis and Applications: Recent studies have highlighted the importance of thiazole derivatives in drug design, particularly due to their ability to modulate various biological pathways. The Fmoc group in this compound suggests its potential use as a protecting agent during peptide synthesis or as a component in bioconjugate chemistry. Additionally, the carboxylic acid functionality can be utilized for further chemical modifications, such as forming esters or amides, expanding its utility in polymer chemistry and drug delivery systems.

Biological Activity: Emerging research has demonstrated that thiazole-containing compounds exhibit significant antimicrobial, antioxidant, and anticancer activities. The methyl substitution at the 3-position of the thiazole ring may enhance the molecule's lipophilicity, potentially improving its bioavailability when used as a drug candidate. Furthermore, the presence of the Fmoc group could facilitate targeted delivery or controlled release mechanisms in therapeutic applications.

Chemical Stability: The stability of this compound under various conditions is crucial for its practical applications. Studies indicate that thiazole derivatives are generally stable under physiological conditions, making them suitable for biomedical applications. However, the Fmoc group may undergo cleavage under specific acidic or enzymatic conditions, which could be harnessed for controlled deprotection in peptide synthesis or drug delivery systems.

Environmental Impact: As with any chemical compound, understanding its environmental impact is essential. Preliminary assessments suggest that this compound may degrade under certain environmental conditions, though further studies are required to fully characterize its ecological footprint. Researchers are exploring methods to synthesize this compound using sustainable practices, such as catalytic asymmetric synthesis or biocatalytic routes, to minimize environmental impact.

Future Directions: The unique combination of functional groups in this compound opens up exciting possibilities for future research. Potential avenues include exploring its role in enzyme inhibition, vaccine development, and as a component in nanomaterials. Collaborative efforts between chemists and biologists are expected to unlock new applications for this versatile molecule.

In conclusion, CAS No 2171560-86-2 represents a promising compound with multifaceted applications across various scientific disciplines. Its structure lends itself to innovative uses in both academic research and industrial applications, making it a subject of continued interest in the scientific community.